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Introduction

Delta-guanidinovaleric acid (d-GVA), also known as 5-guanidinopentanoic acid, is a naturally
occurring non-proteinogenic amino acid. Structurally, it is characterized by a five-carbon
aliphatic chain with a terminal carboxylic acid group and a guanidino group at the delta
position.[1][2] This unique structure confers amphoteric properties to the molecule, with the
guanidino group providing a strong basic character and the carboxylic acid group contributing
acidic properties.[2] Delta-Guanidinovaleric acid is a significant metabolite in arginine
metabolism and has been identified as a uremic toxin, accumulating in patients with kidney
disease.[1][3] Its presence is notably elevated in hyperargininemia, a rare inherited metabolic
disorder characterized by a deficiency of the enzyme arginase.[1][3][4][5][6] Understanding the
fundamental basic properties of -GVA is crucial for researchers investigating its physiological
and pathological roles, as well as for professionals in drug development exploring its potential
as a therapeutic target or biomarker.
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This technical guide provides an in-depth exploration of the core basic properties of delta-
guanidinovaleric acid, including its chemical structure, acid-base chemistry, and metabolic
context. It is designed to be a valuable resource for scientists and researchers, offering both
theoretical knowledge and practical experimental guidance.

Physicochemical Properties of Delta-
Guanidinovaleric Acid

The basicity of delta-guanidinovaleric acid is primarily attributed to its guanidino group, which
is one of the strongest organic bases in biological systems. This high basicity stems from the
resonance stabilization of its protonated form, the guanidinium ion.

Property Value/Description Source(s)
Molecular Formula C6H13N302 [21[7]
Molecular Weight 159.19 g/mol [21[7]

5-
IUPAC Name (diaminomethylideneamino)pe [2][7]

ntanoic acid
pKa (Carboxylic Acid) ~4-5 (predicted) [2]
pKa (Guanidino Group) ~12-13 [2]

] ] ) Calculated based on pKa
Isoelectric Paoint (pl) Estimated at ~8.5
values

Physical State White crystalline solid [2]

. Soluble in water; poorly
Solubility _ _ [2]
soluble in organic solvents

Isoelectric Point (pl) Estimation:

The isoelectric point (pl) is the pH at which a molecule carries no net electrical charge. For an
amphoteric molecule like delta-guanidinovaleric acid, the pl can be estimated by averaging
the pKa values of the two functional groups that are in their charged forms at the isoelectric
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point. In this case, at the pl, the carboxylic acid group will be deprotonated (COO-) and the
guanidino group will be protonated (C(NH2)2+). Therefore, the pl is calculated as the average
of the pKa of the carboxylic acid and the pKa of the guanidinium group.

pl = (pKa_COOH + pKa_guanidinium) / 2

Using the approximate pKa values of 4.5 for the carboxylic acid and 12.5 for the guanidino
group, the estimated isoelectric point is:

pl=(@4.5+125)/2=85

This relatively high pl reflects the strong basicity of the guanidino group.

Metabolic Context of Delta-Guanidinovaleric Acid

Delta-guanidinovaleric acid is intricately linked to the metabolism of arginine, a semi-
essential amino acid. In healthy individuals, arginine is primarily metabolized via the urea cycle,
where the enzyme arginase converts it to ornithine and urea. However, in conditions of
arginase deficiency, such as hyperargininemia, alternative catabolic pathways for arginine
become more prominent, leading to the accumulation of various guanidino compounds,
including d-GVA.[1][3][4]

The formation of delta-guanidinovaleric acid is believed to occur through the transamination
of arginine. This process involves the transfer of the a-amino group of arginine to an a-keto
acid, producing a-keto-0-guanidinovaleric acid. This intermediate can then be further
metabolized to 8-GVA. While the specific enzymes responsible for the complete pathway in
humans are not fully elucidated, aminotransferases are key players in this process.[8][9]

The accumulation of 8-GVA and other guanidino compounds in hyperargininemia is associated
with the neurological symptoms of the disease, suggesting a potential neurotoxic role.[1][4]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1211841/docs?utm_src=pdf-body#delta-guanidinovaleric-acid-a-comprehensive-technical-guide-to-its-basic-properties
https://www.benchchem.com/product/b1211841/docs?utm_src=pdf-body#delta-guanidinovaleric-acid-a-comprehensive-technical-guide-to-its-basic-properties
https://pubmed.ncbi.nlm.nih.gov/3433275/
https://pubmed.ncbi.nlm.nih.gov/17997338/
https://pubmed.ncbi.nlm.nih.gov/2657590/
https://www.benchchem.com/product/b1211841/docs?utm_src=pdf-body#delta-guanidinovaleric-acid-a-comprehensive-technical-guide-to-its-basic-properties
https://en.wikipedia.org/wiki/Transamination
https://www.pharmaguideline.com/2022/01/transamination-deamination-and-decarboxylation.html
https://pubmed.ncbi.nlm.nih.gov/3433275/
https://pubmed.ncbi.nlm.nih.gov/2657590/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Arginine Catabolism

a-Keto-d-guanidinovaleric acid

Aminotransferase Decarboxylation/Reduction (Proposed Further Metabolism

)

Grepare 0.01 M 3-GVA Solution

(Calibrate pH Mete)
Add increment \Titr:tion comple%ation comR Add increment
(Record pH and Volume) (Plot pH vs. Volume) (Record pH and Volume)

Determine Equivalence and
Half-Equivalence Points

Calculate pKa Values

—_

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Workflow for determining pKa values by potentiometric titration.

[I. Determination of Isoelectric Point by Isoelectric Focusing (IEF)

Isoelectric focusing is a high-resolution electrophoretic technique used to separate molecules
based on their isoelectric point. [10] Principle: A pH gradient is established in a gel matrix.
When a sample containing delta-guanidinovaleric acid is applied, it will migrate through the
gel under the influence of an electric field until it reaches the pH where its net charge is zero
(its pl). At this point, it will stop migrating.

Materials:

* Isoelectric focusing unit

e Precast IEF gels with a suitable pH range (e.g., 3-10)

e Anode and cathode buffer solutions

o Delta-guanidinovaleric acid sample

e pl markers (a mixture of proteins or peptides with known pl values)
» Staining and destaining solutions

Procedure:

o Gel Rehydration: Rehydrate the IEF gel strip with a solution containing the sample and pl
markers.

e Focusing: Place the rehydrated gel strip in the IEF unit and apply the appropriate voltage
program. The molecules will migrate and focus at their respective pl values.

» Staining: After focusing, stain the gel to visualize the focused bands of the sample and the pl
markers.
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e Analysis: Determine the migration distance of the delta-guanidinovaleric acid band and
compare it to the migration distances of the pl markers. Create a standard curve of migration
distance versus pl using the markers.

o pl Determination: Interpolate the pl of delta-guanidinovaleric acid from the standard curve
based on its migration distance.

Conclusion

Delta-guanidinovaleric acid is a molecule of significant interest due to its strong basic
properties and its involvement in human metabolism, particularly in the context of
hyperargininemia. Its basicity, governed by the guanidino group, results in a high isoelectric
point. The accumulation of this compound in certain metabolic disorders highlights the
importance of understanding its formation and clearance. The experimental protocols detailed
in this guide provide a framework for the accurate characterization of the fundamental basic
properties of delta-guanidinovaleric acid, which is essential for advancing research into its
physiological functions and pathological implications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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